4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-thiophen-2-ylethenyl]benzonitrile
• InChI: InChI=1S/C14H8N2S/c15-9-11-3-5-12(6-4-11)13(10-16)8-14-2-1-7-17-14/h1-8H/b13-8-
• InChI Key: AVJPGKUKXBQMNQ-JYRVWZFOSA-N
• Canonical SMILES: C1=CSC(=C1)C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: C1=CSC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C14H8N2S
• Molecular Weight: 236.29 g/mol

Description

4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile, also known as DMTS, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the family of compounds known as thienylvinylbenzonitriles, which have been shown to have a variety of interesting properties. In

Mechanism of Action

The exact mechanism of action of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile is not well understood, but it is believed to act as an electron transport material in organic electronic devices. It has been shown to have good electron mobility and to be able to form stable interfaces with other materials commonly used in these devices.
Biochemical and Physiological Effects:
While 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile has not been extensively studied for its biochemical and physiological effects, it is believed to be relatively non-toxic and safe for use in laboratory experiments. However, more research is needed in this area to fully understand the potential risks associated with its use.

Advantages and Limitations for Lab Experiments

One advantage of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile is its relatively simple synthesis method, which makes it easy to produce in large quantities. It also has good electron transport properties, which make it a promising material for use in organic electronic devices. However, one limitation of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile is its relatively limited solubility in common solvents, which can make it difficult to work with in some experiments.

Future Directions

There are a number of future directions for research on 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile. One area of interest is in the development of new materials for use in organic electronic devices, where 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile has shown promise as a potential electron transport material. Another area of interest is in the study of the biochemical and physiological effects of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile, which could help to better understand its potential risks and benefits for use in laboratory experiments. Additionally, further research is needed to fully understand the limitations of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile and to develop new methods for synthesizing and working with this compound.

Synthesis Methods

The synthesis of 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile is a relatively straightforward process that involves the reaction of 2-thienylacetonitrile with 4-bromobenzonitrile in the presence of a palladium catalyst. This reaction results in the formation of the desired product, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile has been shown to have a number of potential applications in scientific research. One area of interest is in the field of organic electronics, where it has been shown to have promising properties as a material for use in organic light-emitting diodes (OLEDs). 4-[1-cyano-2-(2-thienyl)vinyl]benzonitrile has also been studied as a potential material for use in organic photovoltaics (OPVs), where it has been shown to have good electron transport properties.